Cas no 1507632-76-9 (Thiazolo[4,5-c]pyridine-2-acetic acid, methyl ester)

• Product Name: Thiazolo[4,5-c]pyridine-2-acetic acid, methyl ester
• CAS No: 1507632-76-9
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 5967825
• PubChem ID: 79475050
• Update Time: 2025-06-15

Thiazolo[4,5-c]pyridine-2-acetic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Thiazolo[4,5-c]pyridine-2-acetic acid, methyl ester
• Methyl 2-{[1,3]thiazolo[4,5-c]pyridin-2-yl}acetate
• 1507632-76-9
• EN300-5078173
• CS-0250420
• AKOS018030027
• Methyl 2-(thiazolo[4,5-c]pyridin-2-yl)acetate

• Inchi： 1S/C9H8N2O2S/c1-13-9(12)4-8-11-6-5-10-3-2-7(6)14-8/h2-3,5H,4H2,1H3
• InChI Key： KOSIDCYEHYGUMB-UHFFFAOYSA-N
• SMILES： C1=NC=CC2SC(CC(OC)=O)=NC1=2

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 344.5±22.0 °C(Predicted)
• pka: 1.55±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Thiazolo[4,5-c]pyridine-2-acetic acid, methyl ester

Comprehensive Overview of Thiazolo[4,5-c]pyridine-2-acetic acid, methyl ester (CAS No. 1507632-76-9)

The compound Thiazolo[4,5-c]pyridine-2-acetic acid, methyl ester (CAS No. 1507632-76-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a thiazole ring fused with a pyridine core, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways. The methyl ester functional group further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for Thiazolo[4,5-c]pyridine derivatives has surged due to their relevance in addressing modern health challenges. For instance, scientists are exploring its role in developing anti-inflammatory agents and kinase inhibitors, which are critical for treating chronic diseases. A growing number of studies highlight its potential in cancer therapeutics, aligning with the global focus on precision medicine. Additionally, its structural similarity to nicotinamide derivatives has sparked interest in metabolic disorder research.

The synthesis of CAS No. 1507632-76-9 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Optimizing yield and purity is a key focus for industrial-scale production, as impurities can affect downstream applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound. Its stability under various pH conditions and solubility profiles are also critical parameters for formulation scientists.

From an environmental perspective, Thiazolo[4,5-c]pyridine-2-acetic acid, methyl ester is subject to green chemistry evaluations. Researchers are investigating biodegradable alternatives for its synthesis to reduce waste generation. This aligns with the broader industry shift toward sustainable chemistry, a topic frequently searched by professionals in the field. Regulatory compliance, such as REACH and FDA guidelines, further underscores the need for eco-friendly production methods.

Market trends indicate a rising adoption of CAS No. 1507632-76-9 in contract research organizations (CROs) and academic labs. Its applications extend to material science, where it serves as a building block for functional polymers. The compound’s electrochemical properties are also being studied for potential use in energy storage devices, a hot topic in renewable energy discussions. Such interdisciplinary relevance makes it a valuable asset for innovation-driven industries.

For those sourcing Thiazolo[4,5-c]pyridine-2-acetic acid, methyl ester, quality assurance is paramount. Reputable suppliers provide certificates of analysis (CoA) and detailed safety data sheets (SDS). Storage recommendations typically include protection from moisture and light to preserve stability. As with any specialty chemical, proper handling protocols must be followed to ensure user safety and product integrity.

In summary, CAS No. 1507632-76-9 represents a cutting-edge compound with multifaceted applications. Its integration into drug development pipelines and advanced materials highlights its growing importance. Future research may uncover even broader utilities, solidifying its position as a cornerstone in modern chemistry.